Cas no 1204-75-7 (3,4-Dihydro-3-oxo-2-quinoxalinecarboxylic acid)

3,4-Dihydro-3-oxo-2-quinoxalinecarboxylic acid is a heterocyclic compound featuring a quinoxaline core with a carboxylic acid substituent at the 2-position and a keto group at the 3-position. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. Its functional groups enable further derivatization, making it valuable for constructing complex molecules. The compound exhibits stability under standard handling conditions, ensuring consistent performance in synthetic applications. Its well-defined chemical properties facilitate precise incorporation into target structures, supporting research in medicinal chemistry and material science. Proper storage in a cool, dry environment is recommended to maintain integrity.
3,4-Dihydro-3-oxo-2-quinoxalinecarboxylic acid structure
1204-75-7 structure
Product Name:3,4-Dihydro-3-oxo-2-quinoxalinecarboxylic acid
CAS No:1204-75-7
MF:C9H6N2O3
MW:190.15554189682
MDL:MFCD01457358
CID:183201
PubChem ID:24846662
Update Time:2025-10-19

3,4-Dihydro-3-oxo-2-quinoxalinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Oxo-3,4-dihydroquinoxaline-2-carboxylic acid
    • 3-Hydroxy-2-quinoxalinecarboxylic acid
    • 2-Quinoxalinecarboxylicacid, 3,4-dihydro-3-oxo-
    • 3,4-Dihydro-3-oxo-2-quinoxalinecarboxylic acid
    • 3-hydroxyquinoxaline-2-carboxylic acid(SALTDATA: FREE)
    • 3-oxo-4H-quinoxaline-2-carboxylic acid
    • NSC 34263
    • TS-00243
    • 3-Hydroxy-2-quinoxalinecarboxylic acid, 97%
    • 2-Quinoxalinecarboxylic acid,4-dihydro-3-oxo-
    • A804516
    • CCG-130023
    • PD001402
    • 2-hydroxy-quinoxaline-3-carboxylic acid
    • CCG-230466
    • SCHEMBL42617
    • NSC-34263
    • MFCD00006726
    • J-511186
    • HMS3439A11
    • AKOS002665298
    • EINECS 214-877-4
    • NS00023919
    • 1204-75-7
    • 3-Oxo-3,4-dihydroquinoxaline-2-carboxylicacid
    • 3-Hydroxyquinoxaline-2-carboxylic acid
    • GS-4409
    • 2-Quinoxalinecarboxylic acid, 3-hydroxy-
    • 2-Quinoxalinecarboxylic acid, 3,4-dihydro-3-oxo-
    • 8Y9CU8XT6P
    • BP-11315
    • AKOS004912556
    • DTXSID60152852
    • azaquinolone carboxylic
    • 3-oxo-4H-quinoxaline-2-carboxylate;3-Oxo-3,4-dihydroquinoxaline-2-carboxylic acid
    • EN300-105687
    • FT-0615813
    • NSC34263
    • DB-041559
    • STK662018
    • SY005080
    • MDL： MFCD01457358
    • Inchi： 1S/C9H6N2O3/c12-8-7(9(13)14)10-5-3-1-2-4-6(5)11-8/h1-4H,(H,11,12)(H,13,14)
    • InChI Key： NMOWGWOAPRKWIR-UHFFFAOYSA-N
    • SMILES： O=C1C(C(=O)O)=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 190.03800
  • Monoisotopic Mass: 190.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.8A^2

Experimental Properties

  • Color/Form: Yellowish green block powder
  • Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 267-268 °C (lit.)
  • Boiling Point: 325.64°C (rough estimate)
  • Flash Point: 215.3 °C
  • Refractive Index: 1.5570 (estimate)
  • Solubility: Slightly soluble (1.9 g/l) (25 º C),
  • PSA: 83.31000
  • LogP: 1.03360
  • Solubility: Not determined

3,4-Dihydro-3-oxo-2-quinoxalinecarboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25
  • Risk Phrases：R36/37/38
  • Storage Condition：Sealed in dry,Room Temperature

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3,4-Dihydro-3-oxo-2-quinoxalinecarboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1204-75-7)3,4-Dihydro-3-oxo-2-quinoxalinecarboxylic acid
Order Number:A804516
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):1749.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1204-75-7)3,4-Dihydro-3-oxo-2-quinoxalinecarboxylic acid
A804516
Purity:99%
Quantity:100g
Price ($):1749.0
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